Cas no 2228402-72-8 (5-2-(3-fluorophenoxy)ethyl-1,2-oxazol-4-amine)

• Product Name: 5-2-(3-fluorophenoxy)ethyl-1,2-oxazol-4-amine
• CAS No: 2228402-72-8
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• CID: 6004115
• PubChem ID: 165688040
• Update Time: 2025-05-22

5-2-(3-fluorophenoxy)ethyl-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(3-fluorophenoxy)ethyl-1,2-oxazol-4-amine
• EN300-1778689
• 2228402-72-8
• 5-[2-(3-fluorophenoxy)ethyl]-1,2-oxazol-4-amine

• Inchi： 1S/C11H11FN2O2/c12-8-2-1-3-9(6-8)15-5-4-11-10(13)7-14-16-11/h1-3,6-7H,4-5,13H2
• InChI Key： SBWLFVRQYGPABO-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC1=C(C=NO1)N

Computed Properties

• Exact Mass: 222.08045576g/mol
• Monoisotopic Mass: 222.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-2-(3-fluorophenoxy)ethyl-1,2-oxazol-4-amine

5-2-(3-Fluorophenoxy)ethyl-1,2-Oxazol-4-Amine: A Comprehensive Overview

5-2-(3-Fluorophenoxy)ethyl-1,2-Oxazol-4-Amine, also known by its CAS number 2228402-72-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the 3-fluorophenoxy group introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 5-2-(3-fluorophenoxy)ethyl-1,2-Oxazol-4-Amine is characterized by a central oxazole ring with an amino group at position 4 and a 3-fluorophenoxyethyl substituent at position 5. This substitution pattern enhances the compound's stability and reactivity, making it suitable for use in drug design and agrochemicals. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting various diseases.

One of the most promising applications of this compound lies in its ability to modulate cellular signaling pathways. Researchers have demonstrated that 5-2-(3-fluorophenoxy)ethyl-1,2-Oxazol-4-Amine can interact with key enzymes involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory and antioxidant agent. These findings have been supported by in vitro assays and preclinical studies, which indicate that the compound exhibits significant bioactivity without causing cytotoxicity at therapeutic concentrations.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. The oxazole core is known for its insecticidal properties, and the incorporation of the 3-fluorophenoxy group further enhances its efficacy against various pests. Recent advancements in green chemistry have enabled the synthesis of this compound through environmentally friendly methods, reducing its ecological footprint while maintaining high yields.

The synthesis of 5-2-(3-fluorophenoxy)ethyl-1,2-Oxazol-4-Amine typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product purity. This approach not only improves efficiency but also aligns with current trends toward sustainable chemical manufacturing.

The pharmacokinetic properties of this compound have been extensively studied, revealing favorable absorption and distribution profiles. Its ability to cross biological membranes efficiently makes it a strong candidate for oral drug delivery systems. Furthermore, recent research has focused on optimizing its bioavailability through formulation strategies such as lipid-based delivery systems and nanotechnology-based approaches.

In conclusion, 5-2-(3-fluorophenoxy)ethyl-1,2-Oxazol-4-Amine, with its unique structural features and versatile applications, represents a significant advancement in chemical research. Its potential as a therapeutic agent and agrochemical highlights the importance of continued exploration into oxazole derivatives. As research progresses, this compound is expected to play an increasingly important role in addressing global health and agricultural challenges.